Cas no 953962-86-2 (N-2-oxo-2-(2-phenylmorpholin-4-yl)ethyl-1-phenylmethanesulfonamide)
N-2-oxo-2-(2-phenylmorpholin-4-yl)ethyl-1-phenylmethanesulfonamide Chemical and Physical Properties
Names and Identifiers
-
- 953962-86-2
- N-(2-oxo-2-(2-phenylmorpholino)ethyl)-1-phenylmethanesulfonamide
- F5027-0500
- SR-01000920116
- AKOS024491226
- N-[2-oxo-2-(2-phenylmorpholin-4-yl)ethyl]-1-phenylmethanesulfonamide
- SR-01000920116-1
- N-2-oxo-2-(2-phenylmorpholin-4-yl)ethyl-1-phenylmethanesulfonamide
-
- Inchi: 1S/C19H22N2O4S/c22-19(13-20-26(23,24)15-16-7-3-1-4-8-16)21-11-12-25-18(14-21)17-9-5-2-6-10-17/h1-10,18,20H,11-15H2
- InChI Key: CYCAEPVNJPBCRT-UHFFFAOYSA-N
- SMILES: S(CC1C=CC=CC=1)(NCC(N1CCOC(C2C=CC=CC=2)C1)=O)(=O)=O
Computed Properties
- Exact Mass: 374.13002836g/mol
- Monoisotopic Mass: 374.13002836g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 26
- Rotatable Bond Count: 6
- Complexity: 548
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.5
- Topological Polar Surface Area: 84.1Ų
N-2-oxo-2-(2-phenylmorpholin-4-yl)ethyl-1-phenylmethanesulfonamide Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Life Chemicals | F5027-0500-2μmol |
N-[2-oxo-2-(2-phenylmorpholin-4-yl)ethyl]-1-phenylmethanesulfonamide |
953962-86-2 | 2μmol |
$57.0 | 2023-09-10 | ||
| Life Chemicals | F5027-0500-5μmol |
N-[2-oxo-2-(2-phenylmorpholin-4-yl)ethyl]-1-phenylmethanesulfonamide |
953962-86-2 | 5μmol |
$63.0 | 2023-09-10 | ||
| Life Chemicals | F5027-0500-10μmol |
N-[2-oxo-2-(2-phenylmorpholin-4-yl)ethyl]-1-phenylmethanesulfonamide |
953962-86-2 | 10μmol |
$69.0 | 2023-09-10 | ||
| Life Chemicals | F5027-0500-20μmol |
N-[2-oxo-2-(2-phenylmorpholin-4-yl)ethyl]-1-phenylmethanesulfonamide |
953962-86-2 | 20μmol |
$79.0 | 2023-09-10 | ||
| Life Chemicals | F5027-0500-1mg |
N-[2-oxo-2-(2-phenylmorpholin-4-yl)ethyl]-1-phenylmethanesulfonamide |
953962-86-2 | 1mg |
$54.0 | 2023-09-10 | ||
| Life Chemicals | F5027-0500-2mg |
N-[2-oxo-2-(2-phenylmorpholin-4-yl)ethyl]-1-phenylmethanesulfonamide |
953962-86-2 | 2mg |
$59.0 | 2023-09-10 | ||
| Life Chemicals | F5027-0500-3mg |
N-[2-oxo-2-(2-phenylmorpholin-4-yl)ethyl]-1-phenylmethanesulfonamide |
953962-86-2 | 3mg |
$63.0 | 2023-09-10 | ||
| Life Chemicals | F5027-0500-4mg |
N-[2-oxo-2-(2-phenylmorpholin-4-yl)ethyl]-1-phenylmethanesulfonamide |
953962-86-2 | 4mg |
$66.0 | 2023-09-10 | ||
| Life Chemicals | F5027-0500-5mg |
N-[2-oxo-2-(2-phenylmorpholin-4-yl)ethyl]-1-phenylmethanesulfonamide |
953962-86-2 | 5mg |
$69.0 | 2023-09-10 | ||
| Life Chemicals | F5027-0500-10mg |
N-[2-oxo-2-(2-phenylmorpholin-4-yl)ethyl]-1-phenylmethanesulfonamide |
953962-86-2 | 10mg |
$79.0 | 2023-09-10 |
N-2-oxo-2-(2-phenylmorpholin-4-yl)ethyl-1-phenylmethanesulfonamide Related Literature
-
Luis Miguel Azofra,Douglas R. MacFarlane,Chenghua Sun Chem. Commun., 2016,52, 3548-3551
-
Fuming Xiao,Mengzhu Wang,Yunxiang Lei,Wenbo Dai,Yunbing Zhou,Miaochang Liu,Wenxia Gao,Xiaobo Huang,Huayue Wu J. Mater. Chem. C, 2020,8, 17410-17416
-
Haitao Li,Yu Pan,Zhizhi Wang,Shan Chen,Ruixin Guo,Jianqiu Chen RSC Adv., 2015,5, 100775-100782
-
Yingbo Li,Nada Mehio,Huizhou Liu,Sheng Dai Green Chem., 2015,17, 2981-2993
Additional information on N-2-oxo-2-(2-phenylmorpholin-4-yl)ethyl-1-phenylmethanesulfonamide
N-2-oxo-2-(2-phenylmorpholin-4-yl)ethyl-1-phenylmethanesulfonamide (CAS No. 953962-86-2): A Comprehensive Overview
N-2-oxo-2-(2-phenylmorpholin-4-yl)ethyl-1-phenylmethanesulfonamide (CAS No. 953962-86-2) is a complex organic compound that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. This compound, also known as OPME (Oxopropylmorpholinoethyl phenylmethanesulfonamide), is characterized by its unique structural features, which include a morpholine ring, a phenyl group, and a sulfonamide moiety. These structural elements contribute to its potential therapeutic applications and biological activities.
The synthesis of N-2-oxo-2-(2-phenylmorpholin-4-yl)ethyl-1-phenylmethanesulfonamide involves multiple steps, typically starting from readily available starting materials such as morpholine and phenylacetonitrile. The key synthetic route involves the formation of the morpholine ring, followed by the introduction of the phenyl group and the sulfonamide functionality. Recent advancements in synthetic methodologies have led to more efficient and scalable processes, making this compound more accessible for research and development.
In terms of its biological activities, N-2-oxo-2-(2-phenylmorpholin-4-yl)ethyl-1-phenylmethanesulfonamide has shown promising results in various preclinical studies. One of the primary areas of interest is its potential as an anti-inflammatory agent. Studies have demonstrated that this compound can effectively inhibit the production of pro-inflammatory cytokines such as TNF-alpha and IL-6, which are key mediators in inflammatory diseases. This makes it a potential candidate for the treatment of conditions such as rheumatoid arthritis and inflammatory bowel disease.
Another significant area of research is the compound's neuroprotective properties. Preclinical studies have indicated that N-2-oxo-2-(2-phenylmorpholin-4-yl)ethyl-1-phenylmethanesulfonamide can protect neurons from oxidative stress and apoptosis, which are common mechanisms underlying neurodegenerative diseases like Alzheimer's and Parkinson's disease. The exact mechanism by which it exerts these effects is still under investigation, but it is believed to involve the modulation of intracellular signaling pathways and the reduction of oxidative damage.
The pharmacokinetic profile of N-2-oxo-2-(2-phenylmorpholin-4-y l)ethyl -1 - phen ylmethanesulfonamide has also been extensively studied. It has been found to have good oral bioavailability and a favorable distribution profile, allowing it to reach target tissues effectively. Additionally, its metabolic stability and low toxicity make it an attractive candidate for further clinical development.
Clinical trials are currently underway to evaluate the safety and efficacy of N - 2 - oxo - 2 - ( 2 - phen ylmorpholin - 4 - yl ) eth yl - 1 - phen ylmethanesulfonamide in human subjects. Early results from phase I trials have shown that it is well-tolerated at various dose levels, with no serious adverse effects reported. These findings are encouraging and pave the way for more advanced clinical trials to assess its therapeutic potential in specific disease indications.
In conclusion, N - 2 - oxo - 2 - ( 2 - phen ylmorpholin - 4 - yl ) eth yl - 1 - phen ylmethanesulfonamide (CAS No. 953962 - 86 - 2) represents a promising compound with diverse biological activities and potential therapeutic applications. Its unique chemical structure, combined with its favorable pharmacological properties, makes it an exciting area of ongoing research in medicinal chemistry and pharmaceutical science.
953962-86-2 (N-2-oxo-2-(2-phenylmorpholin-4-yl)ethyl-1-phenylmethanesulfonamide) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)